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Compound of Interest

Compound Name: 3-Ethyl-2,2,4-trimethylhexane

Cat. No.: B14563736 Get Quote

In-depth Technical Guide: 3-Ethyl-2,2,4-
trimethylhexane
Disclaimer: Publicly available information regarding 3-Ethyl-2,2,4-trimethylhexane is limited.

This guide summarizes the available data and provides a general framework for chemical

compound characterization in the absence of specific experimental protocols and biological

data for this particular molecule.

Compound Identification and Properties
3-Ethyl-2,2,4-trimethylhexane is a saturated acyclic hydrocarbon. Its fundamental identifiers

and computed physicochemical properties are summarized below.

Physicochemical Data
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Property Value Source

CAS Number 61868-74-4 [1][2]

Molecular Formula C₁₁H₂₄ [2]

Molecular Weight 156.31 g/mol [2][3]

IUPAC Name 3-ethyl-2,2,4-trimethylhexane [2]

Canonical SMILES CCC(C(C)C)C(C)(C)C [2]

InChI Key
UDUTWNYTAVENNO-

UHFFFAOYSA-N
[2]

Note: The properties listed are primarily computed and not derived from extensive experimental

studies.

Synthesis and Characterization Workflow
Due to the absence of specific published experimental protocols for 3-Ethyl-2,2,4-
trimethylhexane, a generalized workflow for the synthesis and characterization of a novel

chemical entity is presented. This workflow is conceptual and serves as a template for the type

of experimental process that would be required to thoroughly investigate a compound like 3-
Ethyl-2,2,4-trimethylhexane.

General Workflow for Chemical Compound Characterization

Synthesis and Purification Structural and Physicochemical Characterization Biological Evaluation (Conceptual for Drug Development) Data Analysis and Reporting

Chemical Synthesis Purification (e.g., Chromatography, Distillation) Structural Elucidation (NMR, MS) Physicochemical Analysis (m.p., b.p., solubility) Purity Assessment (HPLC, GC) In Vitro Screening (Target Binding, Cell-based Assays) In Vivo Studies (Animal Models) ADMET Profiling (Absorption, Distribution, Metabolism, Excretion, Toxicity) Data Analysis Reporting and Publication

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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